Cas no 2815327-64-9 (2-(4-Methoxy-1-benzothiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-Methoxy-1-benzothiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2815327-64-9
• MF: C₁₅H₁₉BO₃S
• MW: 290.185563325882
• CID: 5465409
• PubChem ID: 165735511
• Update Time: 2025-11-05

2-(4-Methoxy-1-benzothiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• Z5115753398
• 2-(4-methoxy-1-benzothiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4-Methoxy-1-benzothiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C15H19BO3S/c1-14(2)15(3,4)19-16(18-14)11-6-7-12-10(8-9-20-12)13(11)17-5/h6-9H,1-5H3
• InChI Key： XSCJRRUWVRTYIP-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC(B1OC(C)(C)C(C)(C)O1)=C2OC

Computed Properties

• Exact Mass: 290.1147958 g/mol
• Monoisotopic Mass: 290.1147958 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9
• Molecular Weight: 290.2

Additional information on 2-(4-Methoxy-1-benzothiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Market Research and Analysis Report on 2-(4-Methoxy-1-benzothiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent advancements in the field of chemical biology and pharmaceutical sciences have brought significant attention to the compound 2-(4-Methoxy-1-benzothiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2815327-64-9). This compound has emerged as a promising candidate in various research domains, including drug discovery and material science.

The compound's unique structural features make it highly versatile for applications in medicinal chemistry. Its incorporation into drug design strategies has been explored in several recent studies, particularly in the context of targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

Market demand for this compound is driven by its potential as an intermediate in the synthesis of bioactive molecules. The increasing focus on personalized medicine and the development of targeted therapies have further amplified its significance in the pharmaceutical industry.

Global suppliers of this compound are primarily concentrated in regions with advanced chemical manufacturing capabilities. Key players in the supply chain are actively investing in scaling up production to meet the growing demand from research institutions and pharmaceutical companies worldwide.

Purchasing trends indicate a steady rise in procurement activities across both academic and industrial sectors. This upward trajectory is expected to continue as more research findings highlight its potential applications in therapeutic development.

In conclusion, 2-(4-Methoxy-1-benzothiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a valuable asset in the chemical biology toolkit. Its role in advancing drug discovery efforts underscores its importance in shaping future therapeutic interventions.